4-(3-Piperidin-1-ylpropoxy)benzaldehyde
Overview
Description
4-(3-Piperidin-1-ylpropoxy)benzaldehyde is a chemical compound with the molecular formula C15H21NO2 and a molecular weight of 247.33 g/mol .
Molecular Structure Analysis
The molecular structure of 4-(3-Piperidin-1-ylpropoxy)benzaldehyde consists of a benzaldehyde group attached to a piperidine ring via a propoxy linker . Further structural analysis would require more specific data such as crystallographic studies or spectroscopic data.Chemical Reactions Analysis
The specific chemical reactions involving 4-(3-Piperidin-1-ylpropoxy)benzaldehyde are not detailed in the available resources. It’s likely that it can participate in various organic reactions typical of aldehydes and amines .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-(3-Piperidin-1-ylpropoxy)benzaldehyde, such as its density, melting point, and boiling point, are not specified in the available resources .Scientific Research Applications
Human Histamine H3 Receptor Antagonism
- Application : Antagonist activity in human histamine H3 receptors.
- Details : This compound, as part of the 4-(aminoalkoxy)benzylamine series, demonstrated potential as a selective and potent antagonist for the human histamine H3 receptor, suggesting applications in areas like allergy and inflammation research.
- Reference : (Apodaca et al., 2003).
Chiral Ligand in Enantioselective Synthesis
- Application : Utilization as a chiral ligand.
- Details : In a study focusing on pinane-based 1,4-amino alcohols, similar compounds were used as chiral ligands in enantioselective synthesis, highlighting its role in stereochemistry and potential pharmaceutical applications.
- Reference : (Szakonyi et al., 2022).
DNA Interaction and Photodynamic Therapy
- Application : DNA interaction and potential in photodynamic therapy.
- Details : Research involving similar BODIPY compounds, including 4-(3-pyridin-3-ylpropoxy)benzaldehyde derivatives, explored their DNA binding modes and potential as photosensitizers in cancer therapy, particularly colorectal cancer.
- Reference : (Barut et al., 2019).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-(3-piperidin-1-ylpropoxy)benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO2/c17-13-14-5-7-15(8-6-14)18-12-4-11-16-9-2-1-3-10-16/h5-8,13H,1-4,9-12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKFZIDIRWPHNEA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CCCOC2=CC=C(C=C2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10377578 |
Source
|
| Record name | 4-(3-piperidin-1-ylpropoxy)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10377578 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Piperidin-1-ylpropoxy)benzaldehyde | |
CAS RN |
82625-46-5 |
Source
|
| Record name | 4-(3-piperidin-1-ylpropoxy)benzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10377578 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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